
Oxacyclohexadecan-2-one: A Technical Safety
and Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818 Get Quote

Introduction: Oxacyclohexadecan-2-one, also known under various synonyms including 16-

Hexadecanolide and Ambrettolide, is a macrocyclic lactone widely used as a fragrance

ingredient in cosmetics and perfumery for its pleasant musk-like aroma.[1][2] In research and

drug development, it may be encountered as a reference compound, a starting material for

synthesis, or a component in formulation studies. This technical guide provides an in-depth

overview of the safety data, handling precautions, and emergency procedures for

Oxacyclohexadecan-2-one, tailored for professionals in scientific research and development.

Chemical and Physical Properties
A comprehensive understanding of the physical and chemical properties of

Oxacyclohexadecan-2-one is fundamental to its safe handling and use in experimental

settings. The compound is a white to pale yellow crystalline solid at room temperature.[1][2]

Key quantitative data are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₆H₃₀O₂ [3]

Molecular Weight 254.41 g/mol [3]

CAS Number 109-29-5 [3]

Appearance White to pale yellow solid [1][2]

Melting Point 34-38 °C [4][5]

Boiling Point 137 °C @ 2 mm Hg [1][4]

Flash Point > 230 °F (> 110 °C) [1][2]

Density 0.918 g/mL at 25 °C [1][4]

Solubility

Insoluble in water; Soluble in

alcohol and dipropylene glycol.

[1][4]

[1][4]

Toxicological Data and Hazard Identification
Oxacyclohexadecan-2-one is characterized by low acute toxicity.[1][4] However, some data

suggests it may cause skin irritation in sensitive individuals.[3] The primary routes of exposure

are dermal contact and inhalation of dust particles.

Metric Value Species Route Source(s)

LD₅₀ > 5 g/kg Rat Oral [1][2][4]

LD₅₀ > 5 g/kg Rabbit Dermal [4]

GHS Classification:

According to aggregated GHS information, Oxacyclohexadecan-2-one is not classified as

hazardous by the majority of notifications.[2][3] However, a minority of notifications classify it as

causing skin irritation (H315).[3]
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Experimental Protocols for Safe Handling
Adherence to standardized laboratory protocols is crucial to minimize exposure and ensure a

safe working environment.

3.1. Personal Protective Equipment (PPE)

A risk assessment should precede any handling of Oxacyclohexadecan-2-one to determine

the appropriate level of PPE.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[1]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[1]

Skin and Body Protection: A lab coat should be worn.[1] For larger quantities or when

generating dust, additional protective clothing may be necessary.

Respiratory Protection: If dust is generated and ventilation is inadequate, a NIOSH-approved

respirator for particulates is recommended.[1]

3.2. Weighing and Dispensing

Ventilation: Perform all weighing and dispensing operations in a well-ventilated area,

preferably within a chemical fume hood or on a bench with local exhaust ventilation.[1]

Dust Control: Handle the solid material carefully to avoid generating dust. Use a spatula to

transfer the substance.

Container Handling: Keep the container tightly closed when not in use.

3.3. Storage

Conditions: Store in a cool, dry, and well-ventilated place away from direct sunlight and heat

sources.[1]

Container: Keep in a tightly sealed container.[1]

Incompatibilities: Avoid strong oxidizing agents.
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3.4. Disposal

Waste Management: Dispose of waste material and contaminated packaging in accordance

with local, state, and federal regulations. Do not allow the chemical to enter drains.[1]

Emergency Procedures
4.1. First-Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water.[1] If skin irritation

occurs, seek medical advice.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.[1]

4.2. Spill Response

Minor Spills:

Ensure adequate ventilation.

Wearing appropriate PPE, mechanically recover the spilled solid using a scoop or brush.

Place the collected material into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth.

Major Spills:

Evacuate the area.
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Prevent the spread of dust.

Contact your institution's environmental health and safety department.

4.3. Fire-Fighting Measures

Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]

Specific Hazards: No unusual fire or explosion hazards are expected.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[1]

Visualized Workflows
To further clarify the handling and emergency procedures, the following diagrams illustrate the

logical flow of actions.
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Preparation

Handling Procedure

Post-Handling
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(Fume Hood/Local Exhaust)
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(Minimize Dust)
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- Tightly Sealed Container
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End
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Routine Handling Workflow for Oxacyclohexadecan-2-one
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Emergency Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Oxacyclohexadecan-2-one: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145818#oxacyclohexadecan-2-one-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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